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Compound of Interest

Compound Name: Allyl butyl sulfide

CAS No.: 5399-19-9

Cat. No.: B14735390

Get Quote

Executive Summary
Allyl butyl sulfide (ABS) is a highly versatile organosulfur compound that serves as a critical

intermediate in both synthetic organic chemistry and flavor/fragrance engineering.

Characterized by the presence of an electron-rich thioether linkage flanked by an aliphatic butyl

chain and a reactive allylic pi-system, ABS exhibits unique reactivity profiles. This whitepaper

provides an in-depth analysis of its physicochemical properties, field-proven synthetic

methodologies, and mechanistic pathways, designed specifically for researchers and drug

development professionals requiring rigorous, self-validating protocols.

Chemical Identity and Structural Analytics
Accurate chemical identification is the foundation of reproducible research. Allyl butyl sulfide
is officially registered under the CAS Number 5399-19-9 and is indexed in the FDA Global

Substance Registration System (GSRS) .

IUPAC Name: 1-(prop-2-en-1-ylsulfanyl)butane
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PubChem CID: 219614

Molecular Formula: C₇H₁₄S

The structural asymmetry of ABS—combining a flexible, lipophilic butyl tail with a rigid, reactive

allyl head—dictates its behavior in biphasic reactions and its sensory characteristics.

Physical and Chemical Properties
The physical properties of ABS dictate its handling, volatility, and extraction parameters during

synthesis. Below is a synthesized dataset of its core quantitative properties.

Table 1: Physicochemical Properties of Allyl Butyl Sulfide

Property Value Scientific Implication

Molecular Weight 130.25 g/mol
Facilitates rapid diffusion in

biphasic catalytic systems.

Boiling Point ~155–160 °C (at 760 mmHg)

Requires moderate heating for

distillation; thermally stable

under standard conditions.

Density ~0.85–0.88 g/cm³ (at 25 °C)
Floats on aqueous layers

during liquid-liquid extraction.

Refractive Index ~1.470–1.480
Useful for rapid purity

assessment via refractometry.

Solubility
Insoluble in H₂O; soluble in

EtOH, Et₂O

Dictates the necessity of

phase-transfer catalysts in

aqueous reactions.

Organoleptic Profile Pungent, alliaceous, sulfury

Acts as a precursor to complex

roasted/fried flavor profiles

upon thermal degradation.

Synthesis and Manufacturing Protocols
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The synthesis of allyl butyl sulfide is most efficiently achieved via the nucleophilic substitution

of an allyl halide with a butanethiolate. To avoid the foul odor and handling difficulties of volatile

thiols, a field-proven Phase-Transfer Catalysis (PTC) method utilizing thiourea is preferred .

Protocol 1: Phase-Transfer Catalyzed Synthesis of Allyl
Butyl Sulfide
Causality & Logic: Thiourea is used to safely generate the thiol in situ via an isothiouronium

intermediate, preventing the release of noxious butyl mercaptan. Tetrabutylammonium bromide

(TBAB) is employed as a phase-transfer catalyst to shuttle the hydrophilic thiolate anion into

the organic toluene phase, drastically accelerating the nucleophilic attack on allyl bromide.

Isothiouronium Salt Formation: Suspend butyl bromide (0.5 mol) and thiourea (0.5 mol) in

500 mL of absolute ethanol. Reflux the mixture for 4 hours.

Solvent Evaporation: Remove the ethanol under reduced pressure using a rotary evaporator

until a highly viscous product remains.

Biphasic System Setup: Dissolve the viscous intermediate in 300 mL of toluene (replacing

highly toxic benzene) and add 300 mL of a 30% (w/v) aqueous NaOH solution.

Catalyst & Alkylation: Add 1.0 g of TBAB to the stirring mixture. Dropwise, add allyl bromide

(0.5 mol) over 30 minutes to control the exothermic alkylation.

Reaction Maturation: Stir vigorously at 25 °C for 6–8 hours. The strong base hydrolyzes the

isothiouronium salt to a thiolate, which TBAB transfers to the toluene layer to react with allyl

bromide.

Self-Validation & Isolation: Separate the organic layer. Validation Step: Spot the organic layer

on a silica TLC plate (Hexanes as eluent); the product should show a high Rf value (~0.8)

under iodine staining, distinct from the starting materials. Wash with brine, dry over

anhydrous Na₂SO₄, and concentrate. Purify via vacuum distillation.
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Caption: Phase-transfer catalyzed synthetic workflow for allyl butyl sulfide.

Reactivity and Mechanistic Pathways
The allylic protons in ABS are highly susceptible to base-catalyzed abstraction due to the dual

stabilization of the resulting carbanion by the adjacent sulfur atom (d-orbital

participation/polarizability) and the vinylic pi-system. This allows for controlled isomerization.

Protocol 2: Base-Catalyzed Isomerization to Butyl
Propenyl Sulfide
Causality & Logic: Dimethyl sulfoxide (DMSO) is specifically chosen as the solvent because its

polar aprotic nature heavily solvates the potassium cation but leaves the tert-butoxide anion

naked and highly basic. This drives the rapid deprotonation of the weakly acidic allylic carbon.

Base Preparation: Dissolve 2.5 g of potassium tert-butoxide (KOtBu) in 100 mL of anhydrous

DMSO under a dry nitrogen atmosphere.

Substrate Addition: Add allyl butyl sulfide (45 g) in three equal portions to manage mild

exothermy.

Thermal Isomerization: Heat the reaction mixture to 40–50 °C and maintain for exactly 30

minutes. Prolonged heating may lead to polymerization or degradation.

Quenching: Pour the mixture into 300 mL of ice water to instantly quench the base and

precipitate the organic components.

Self-Validation & Extraction: Extract with pentane (3 x 100 mL). Validation Step: Analyze the

crude product via ¹H-NMR. The successful isomerization is validated by the complete

disappearance of the complex multiplet at δ 5.7–6.0 ppm (terminal allyl protons) and the

emergence of a new vinylic signal corresponding to the internal propenyl double bond.
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Caption: Mechanistic pathway for the base-catalyzed isomerization of allyl butyl sulfide.

Applications in Drug Development and Food
Science
The utility of allyl butyl sulfide spans multiple high-tech industries:

Food Science & Maillard Mimicry: ABS and its isomerized derivative (butyl propenyl sulfide)

are critical precursors in flavor engineering. Upon thermal treatment (e.g., frying conditions at

90–120 °C), these sulfides undergo complex degradation and dimerization to form 3,4-

dimethylthiophene derivatives and various disulfides. These downstream products accurately

impart the savory, meaty, and fried-onion aromas essential for processed convenience foods

.
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Pharmaceutical Synthesis: In drug development, the allyl moiety acts as a highly effective

protecting group for thiols. During the synthesis of complex cysteine-containing peptides or

organosulfur pharmacophores, the allyl group remains stable under standard basic peptide-

coupling conditions but can be seamlessly and selectively cleaved using palladium(0)-

catalyzed deallylation when the free thiol is required.
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Caption: Divergent industrial application pathways of allyl butyl sulfide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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